Cas no 632-58-6 (3,4,5,6-Tetrachlorophthalic Acid)

• Product Name: 3,4,5,6-Tetrachlorophthalic Acid
• CAS No: 632-58-6
• MF: C₈H₂Cl₄O₄
• MW: 303.911078929901
• MDL: MFCD00053309
• CID: 39302
• PubChem ID: 87576087
• Update Time: 2025-04-18

3,4,5,6-Tetrachlorophthalic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5,6-Tetrachlorophthalic acid
• RARECHEM AL BO 1285
• TCPA
• TIMTEC-BB SBB001247
• Tetrachloro-1,2-benzenedicarboxylic acid
• 2-Benzenedicarboxylicacid,3,4,5,6-tetrachloro-1
• 3,4,5,6-tetrachloro-1,2-benzenedicarboxylicacid
• 3,4,5,6-tetrachloro-2-benzenedicarboxylicacid
• Tetrafluorophthalic acid
• Tetrachlorophthalic acid hemihydrate
• Tetrachlorophthalic acid
• Phthalic acid, perchloro-
• Phthalic acid, tetrachloro-
• 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrachloro-
• W0ENH3M7X7
• WZHHYIOUKQNLQM-UHFFFAOYSA-N
• 3,4,5,6-tetrachlorobenzene-1,2-dicarboxylic acid
• 3,4,5,6-Tetrachloro-1,2-benzenedicarboxylic acid
• AK111117
• Phthalic acid, 3,4,5,6-tetrachloro-
• 3,4,5,6-Tetrachlorophthalic acid #
• 3,4,5,6-Tetrachlorophthalicacid
• Q27292133
• MFCD29035077
• W-104921
• NS00000491
• tetrachlorobenzene-1,2-dicarboxylic acid
• NSC193510
• EINECS 211-181-2
• BRN 1914906
• SCHEMBL27772
• T0070
• InChI=1/C8H2Cl4O4/c9-3-1(7(13)14)2(8(15)16)4(10)6(12)5(3)11/h(H,13,14)(H,15,16
• FT-0632687
• 632-58-6
• AI3-16302
• UNII-W0ENH3M7X7
• 3-09-00-04205 (Beilstein Handbook Reference)
• A834299
• AKOS005445642
• DTXSID6060896
• 58086-90-1
• D70427
• NSC-193510
• C8H2Cl4O4
• 110471-67-5
• NSC 193510
• AC-4659
• GS-6683
• STK371251
• 1,2-Benzenedicarboxylic acid, tetrachloro-
• BBL002795
• DB-054442
• 3,4,5,6-Tetrachlorophthalic Acid

• MDL： MFCD00053309
• Inchi： 1S/C8H2Cl4O4/c9-3-1(7(13)14)2(8(15)16)4(10)6(12)5(3)11/h(H,13,14)(H,15,16)
• InChI Key： WZHHYIOUKQNLQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(C(=O)O)=C1C(=O)O)Cl)Cl)Cl
• BRN： 1914906

Computed Properties

• Exact Mass: 301.87100
• Monoisotopic Mass: 301.870719
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White flakes
• Density: 1.8331 (rough estimate)
• Melting Point: 98 ºC
• Boiling Point: 439.1°C at 760 mmHg
• Flash Point: 219.4 °C
• Refractive Index: 1.5282 (estimate)
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 74.60000
• LogP: 3.69660
• Solubility: Slightly soluble in water.

3,4,5,6-Tetrachlorophthalic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37/39
• RTECS：TI2795000
• Risk Phrases：R36/37/38
• Safety Term：36/37/39
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters